![molecular formula C10H19ClO2 B1356396 2-(3-Chloropropyl)-2,5,5-trimethyl-1,3-dioxane CAS No. 88128-57-8](/img/structure/B1356396.png)
2-(3-Chloropropyl)-2,5,5-trimethyl-1,3-dioxane
Overview
Description
Synthesis Analysis
In a study, (3- (tert-butylperoxy)propyl)trimethoxysilane was synthesized using tert-butyl hydroperoxide and (3-chloropropyl) trimethoxysilane . Another study reported the synthesis of N,N′-alkylidene bisamides and Suzuki–Miyaura coupling reaction derivatives with Pd organometallic catalyst anchored to channels of mesoporous silica MCM-41 .
Scientific Research Applications
Environmental Contamination and Remediation
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Food Safety Concerns
Fatty Acid Esters of 3-Monochloropropanediol
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Analytical Approaches for Contaminant Detection
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Future Directions
properties
IUPAC Name |
2-(3-chloropropyl)-2,5,5-trimethyl-1,3-dioxane | |
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InChI |
InChI=1S/C10H19ClO2/c1-9(2)7-12-10(3,13-8-9)5-4-6-11/h4-8H2,1-3H3 | |
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InChI Key |
LESDKFYPLUGGMG-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1(COC(OC1)(C)CCCCl)C | |
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Molecular Formula |
C10H19ClO2 | |
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DSSTOX Substance ID |
DTXSID80526950 | |
Record name | 2-(3-Chloropropyl)-2,5,5-trimethyl-1,3-dioxane | |
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Molecular Weight |
206.71 g/mol | |
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CAS RN |
88128-57-8 | |
Record name | 2-(3-Chloropropyl)-2,5,5-trimethyl-1,3-dioxane | |
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Record name | 2-(3-Chloropropyl)-2,5,5-trimethyl-1,3-dioxane | |
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Record name | 2-(3-Chloropropyl)-2,5,5-trimethyl-1,3-dioxane | |
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Record name | 2-(3-chloropropyl)-2,5,5-trimethyl-1,3-dioxane | |
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Record name | 1,3-Dioxane, 2-(3-chloropropyl)-2,5,5-trimethyl | |
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